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Compound of Interest

3-Hydroxy-3-
Compound Name: o
methylcyclobutanecarbonitrile

Cat. No.: B1340152

An In-depth Technical Guide on 3-hydroxy-3-methylcyclobutanecarbonitrile

This technical guide provides a comprehensive overview of 3-hydroxy-3-
methylcyclobutanecarbonitrile, tailored for researchers, scientists, and professionals in drug
development. It covers its chemical identity, physicochemical properties, and outlines a general
workflow for its characterization, addressing the current gaps in experimental and biological
data.

IUPAC Name and Synonyms

The standardized IUPAC name for this compound is 3-hydroxy-3-methylcyclobutane-1-
carbonitrile[1]. It is also known by several synonyms and identifiers, which are crucial for
database searches and procurement.

o Common Name: 3-hydroxy-3-methylcyclobutanecarbonitrile[1]
e CAS Number: 4844-51-3[1]
o Depositor-Supplied Synonyms: DTXSID30476153, RefChem:279829, DTXCID00426963[1]

Data Presentation: Physicochemical Properties

The following table summarizes the key computed physicochemical properties of 3-hydroxy-3-
methylcyclobutanecarbonitrile. These properties are essential for understanding its behavior

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1340152?utm_src=pdf-interest
https://www.benchchem.com/product/b1340152?utm_src=pdf-body
https://www.benchchem.com/product/b1340152?utm_src=pdf-body
https://www.benchchem.com/product/b1340152?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-3-methylcyclobutanecarbonitrile
https://www.benchchem.com/product/b1340152?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-3-methylcyclobutanecarbonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-3-methylcyclobutanecarbonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-3-methylcyclobutanecarbonitrile
https://www.benchchem.com/product/b1340152?utm_src=pdf-body
https://www.benchchem.com/product/b1340152?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1340152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

in various chemical and biological systems.

Property Value

Molecular Formula CeHoNOJ[1]

Molecular Weight 111.14 g/mol [1]
Exact Mass 111.068413911 Dal1]
Topological Polar Surface Area 44 A2[1]

Heavy Atom Count 8[2]

Complexity 138[1]

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor Count 2[1]

Experimental Protocols

A thorough review of the scientific literature and chemical databases did not yield detailed
experimental protocols for the synthesis of 3-hydroxy-3-methylcyclobutanecarbonitrile.
While a synthesis route from a precursor with CAS number 15760-35-7 has been suggested,
specific reaction conditions, workup procedures, and purification methods are not publicly
available.

For the structurally related but distinct compound, 3-hydroxy-3-methylbutyronitrile, a patented
synthetic process involves the reaction of isobutylene oxide with cyanide, followed by
enzymatic hydrolysis[3]. This suggests that a potential synthetic strategy for the target
compound could involve the nucleophilic opening of a suitable cyclobutane epoxide, though
this would require substantial methodological development.

Biological Activity and Signaling Pathways

Currently, there is no published data on the biological activity or mechanism of action of 3-
hydroxy-3-methylcyclobutanecarbonitrile. Its biological effects and potential involvement in
signaling pathways remain to be investigated.
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Mandatory Visualization: General Workflow for
Novel Compound Characterization

Given the absence of specific experimental data for 3-hydroxy-3-
methylcyclobutanecarbonitrile, the following diagram illustrates a generalized workflow for
the synthesis, purification, and characterization of a novel chemical compound. This logical
framework is fundamental for researchers aiming to investigate new chemical entities.
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Caption: A logical workflow for the characterization of a novel chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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